(2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol
Overview
Description
(2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol, also known as 2-Amino-3-(2,5-dichlorophenyl)propanoic acid, is an organic compound that belongs to the class of aminobenzoic acids. It is a white, crystalline solid that is soluble in water and ethanol. It has a variety of applications in the pharmaceutical, food and cosmetic industries. It is also used in scientific research, as it can be used in a variety of experiments.
Mechanism of Action
The mechanism of action of (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol is not fully understood. However, it is believed that the compound acts as a reversible inhibitor of monoamine oxidase B. This inhibition is believed to be due to the formation of a covalent bond between the compound and the active site of the enzyme. This bond prevents the enzyme from catalyzing the oxidation of monoamines, resulting in an increase in the levels of monoamines in the body.
Biochemical and Physiological Effects
(2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol has a variety of biochemical and physiological effects. It has been found to have a stimulatory effect on the central nervous system, resulting in increased alertness and concentration. It has also been found to have an antidepressant effect, as well as an anxiolytic effect. In addition, it has been found to have anti-inflammatory and anti-allergic effects.
Advantages and Limitations for Lab Experiments
The use of (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is readily available. It is also a stable compound, and it is relatively easy to synthesize. Additionally, it is a versatile compound, as it can be used in a variety of experiments.
However, there are also some limitations to the use of (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol in laboratory experiments. It is a potent inhibitor of monoamine oxidase B, and thus it can interfere with the metabolism of neurotransmitters. Furthermore, it is a relatively toxic compound, and thus it must be handled with care.
Future Directions
The potential applications of (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol in scientific research are numerous. It could be used to develop new drugs for the treatment of depression, anxiety, and other neurological disorders. It could also be used to develop new treatments for inflammation and allergies. In addition, it could be used to study the mechanism of action of monoamine oxidase B and other enzymes involved in the metabolism of neurotransmitters. Finally, it could be used to study the effects of environmental pollutants on the nervous system.
Synthesis Methods
(2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol is synthesized through a process known as the Mannich reaction. This reaction involves the condensation of a primary amine, aldehyde, and an acid chloride. The aldehyde used in this reaction is formaldehyde, while the acid chloride is 2,5-dichlorophenylacetyl chloride. The reaction is carried out in the presence of an acid catalyst, such as p-toluenesulfonic acid, at a temperature of around 80°C. The resulting product is (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol.
Scientific Research Applications
(2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol is used in a variety of scientific research applications. It has been used as a substrate for the study of the enzyme monoamine oxidase B, which is involved in the metabolism of neurotransmitters such as dopamine and serotonin. It has also been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the synaptic cleft. In addition, it has been used as a substrate for the study of the enzyme xanthine oxidase, which is involved in the metabolism of purines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "2,5-dichlorobenzene", "propene", "ammonia", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic acid", "sodium acetate", "sodium cyanoborohydride", "methyl iodide", "sodium carbonate", "ethanol" ], "Reaction": [ "Step 1: Bromination of 2,5-dichlorobenzene with bromine in the presence of iron to yield 2,5-dibromobenzene.", "Step 2: Reaction of 2,5-dibromobenzene with propene in the presence of a palladium catalyst to yield 2,5-dichlorostyrene.", "Step 3: Reduction of 2,5-dichlorostyrene with sodium borohydride in the presence of acetic acid to yield (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol.", "Step 4: Methylation of (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol with methyl iodide in the presence of sodium carbonate and ethanol to yield the final product, (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol methyl ether." ] } | |
CAS RN |
2350152-66-6 |
Molecular Formula |
C9H11Cl2NO |
Molecular Weight |
220.1 |
Purity |
95 |
Origin of Product |
United States |
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